N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide

• IUPAC Name: N-cyclohexyl-2-[4-(4-fluorophenyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H20FN3OS/c19-14-8-6-13(7-9-14)16-10-11-20-18(22-16)24-12-17(23)21-15-4-2-1-3-5-15/h6-11,15H,1-5,12H2,(H,21,23)
• InChI Key: DPPXHEDMGOPCLH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3OS
• Molecular Weight: 345.4 g/mol

Description

N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide, also known as CYC116, is a small molecule inhibitor of Aurora kinase. Aurora kinases are a family of serine/threonine kinases that play a critical role in cell division and are overexpressed in many types of cancer. CYC116 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various cancers.

Mechanism of Action

N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide works by inhibiting the activity of Aurora kinases, which are critical regulators of cell division. Aurora kinases are overexpressed in many types of cancer and play a role in tumor growth and progression. By inhibiting Aurora kinases, N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide disrupts the cell cycle and induces apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide has been shown to have several biochemical and physiological effects in cancer cells. In addition to inhibiting Aurora kinases, N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide also affects other signaling pathways involved in cancer cell growth and survival. N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide has been shown to induce DNA damage and inhibit the activity of several proteins involved in cell cycle regulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide is its potent activity against a wide range of cancer cell lines. N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide has also been shown to be well-tolerated in preclinical studies, with no significant toxicity observed. However, one of the limitations of N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide. One area of interest is the development of combination therapies that include N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide and other anti-cancer agents. Another area of interest is the identification of biomarkers that can predict response to N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide treatment. Additionally, further studies are needed to determine the optimal dosing and treatment schedule for N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide in clinical trials.

Scientific Research Applications

N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide has been extensively studied for its anti-cancer properties. In preclinical studies, N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide has shown potent activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. N-cyclohexyl-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide has also been shown to inhibit tumor growth in animal models of cancer.